Cas no 2137550-87-7 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl]-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl]-
• CAS No: 2137550-87-7
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5287029
• Update Time: 2025-05-24

Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl]-

• Inchi： 1S/C10H17ClO/c1-3-4-12-8-10(7-11)5-9(2)6-10/h3,9H,1,4-8H2,2H3
• InChI Key： PCXLKLDQMBRBEA-UHFFFAOYSA-N
• SMILES： C1(CCl)(COCC=C)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl]-

Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl] (CAS No. 2137550-87-7)

The compound Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl], identified by the CAS registry number 2137550-87-7, is a unique organic molecule with a cyclobutane ring as its core structure. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research. The molecule's structure consists of a cyclobutane ring substituted with a chloromethyl group, a methyl group, and a propenoxy methyl group, making it a versatile compound with interesting chemical properties.

Recent studies have highlighted the importance of cyclobutane derivatives in the development of advanced materials. The presence of the cyclobutane ring introduces strain into the molecule, which can be exploited for unique electronic and mechanical properties. For instance, researchers have explored the use of this compound in the synthesis of strained organic frameworks, which are known for their enhanced stability and reactivity under certain conditions. The chloromethyl group attached to the cyclobutane ring further enhances the compound's reactivity, making it a valuable precursor in organic synthesis.

The propenoxy methyl substituent in this compound adds another layer of complexity to its structure. This group introduces conjugation and potential sites for polymerization or cross-linking reactions. Recent findings suggest that this compound could serve as a building block for developing novel polymers with tailored properties, such as improved thermal stability or mechanical strength. Additionally, the methyl group attached to the cyclobutane ring contributes to the molecule's hydrophobicity, which could be advantageous in certain applications where water resistance is desired.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is accessible for further studies and applications. The development of efficient synthetic routes has been a key focus in recent research, as it enables large-scale production of this compound for industrial use.

One of the most promising areas of application for this compound is in pharmaceutical research. The unique combination of functional groups in this molecule makes it an attractive candidate for drug design. For example, the chloromethyl group can act as a leaving group in substitution reactions, allowing for the introduction of bioactive moieties into the molecule. Furthermore, the cyclobutane ring's strain can be harnessed to create molecules with novel pharmacokinetic profiles.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the strained cyclobutane ring significantly influences the molecule's electronic structure, making it a potential candidate for use in organic electronics. This insight has led to exploratory studies on its suitability as a component in organic semiconductors or light-emitting diodes (LEDs), where strained systems are often sought after for their unique optical and electronic properties.

In conclusion, Cyclobutane, 1-(chloromethyl)-3-methyl-1-[(2-propen-1-yloxy)methyl] (CAS No. 2137550-87-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.